Cas no 2248272-64-0 (4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 2248272-64-0
• MF: C₁₀H₁₂ClN₃O₄
• MW: 273.672981262207
• CID: 6449746
• Update Time: 2025-10-23

4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-

• Inchi： 1S/C10H12ClN3O4/c1-10(2,3)18-9(17)14-8-12-5(7(15)16)4-6(11)13-8/h4H,1-3H3,(H,15,16)(H,12,13,14,17)
• InChI Key： ONMFZCPMASCGFG-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)=NC(Cl)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• pka: 10.86±0.70(Predicted)

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]-

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 2248272-64-0)

4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 2248272-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, plays a crucial role in the synthesis of various bioactive molecules. Its unique structure, featuring a pyrimidine core with a carboxylic acid group and a tert-butoxycarbonyl (Boc) protected amine, makes it a versatile intermediate in medicinal chemistry.

The growing interest in pyrimidine derivatives stems from their widespread applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are increasingly exploring the potential of 6-chloro-2-aminopyrimidine derivatives due to their ability to modulate key biological pathways. With the rise of personalized medicine and targeted therapies, compounds like CAS 2248272-64-0 are becoming indispensable tools for designing next-generation therapeutics.

One of the most frequently asked questions in scientific forums revolves around the synthetic applications of 4-Pyrimidinecarboxylic acid derivatives. This compound serves as a critical building block for constructing complex heterocyclic systems, which are prevalent in FDA-approved drugs. Its chloro substituent at the 6-position allows for further functionalization through cross-coupling reactions, while the Boc-protected amine offers selective deprotection strategies for sequential modifications.

In the context of current research trends, CAS 2248272-64-0 aligns perfectly with the demand for small molecule modulators of protein-protein interactions. The pharmaceutical industry is actively investigating pyrimidine-based compounds for their potential in treating chronic diseases, with particular emphasis on their structure-activity relationship (SAR) profiles. This has led to a surge in literature discussing the optimization of pyrimidine scaffolds for improved pharmacokinetic properties.

The compound's physicochemical properties have been extensively studied to understand its behavior in biological systems. With a molecular weight of 273.68 g/mol and the presence of both hydrophilic (carboxylic acid) and hydrophobic (tert-butyl) moieties, it exhibits balanced solubility characteristics ideal for drug development. These attributes make it a valuable reference standard for analytical method development in quality control laboratories.

Recent advancements in green chemistry have also focused on developing more sustainable synthetic routes for 6-chloropyrimidine derivatives. Environmental concerns have prompted researchers to explore catalytic methods and alternative solvents for preparing such intermediates. This aligns with the broader pharmaceutical industry's commitment to reducing the ecological footprint of drug manufacturing processes.

From a regulatory perspective, 4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]- has been thoroughly characterized to meet the stringent requirements of preclinical research. Its well-defined spectral data (NMR, MS, HPLC) and purity specifications make it suitable for rigorous biological evaluations. The compound's stability under various storage conditions has been verified, ensuring reliable performance in long-term studies.

The scientific community continues to investigate novel applications for this pyrimidine building block, particularly in the field of proteolysis targeting chimeras (PROTACs). As targeted protein degradation emerges as a promising therapeutic strategy, the demand for structurally diverse heterocyclic components like CAS 2248272-64-0 is expected to grow substantially. Its modular nature allows for efficient incorporation into bifunctional molecules designed to recruit E3 ubiquitin ligases.

Quality assurance protocols for 2248272-64-0 typically involve comprehensive analytical characterization using techniques such as high-resolution mass spectrometry and chiral HPLC when applicable. The pharmaceutical industry places particular emphasis on controlling genotoxic impurities in such intermediates, leading to the development of sensitive detection methods for potential contaminants.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-[[(1,1-dimethylethoxy)carbonyl]amino]- represents a strategically important compound in modern drug discovery. Its versatility as a synthetic intermediate, combined with the growing understanding of pyrimidine pharmacology, positions it as a valuable asset for researchers developing innovative therapeutic solutions. As the field of precision medicine advances, the role of such well-characterized building blocks will undoubtedly expand, driving further innovation in pharmaceutical sciences.